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Compound of Interest

Compound Name: 4-Sec-butoxybenzoic acid

Cat. No.: B1353101

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
sec-butoxybenzoic acid (CAS No. 104097-41-8). The following sections detail the known
hazards, proper handling procedures, personal protective equipment, emergency protocols,
and physical and chemical properties to ensure its safe use in a laboratory and research
environment.

Disclaimer: Specific safety data for 4-sec-butoxybenzoic acid is limited. Where specific data
is unavailable, information for the closely related isomer, 4-n-butoxybenzoic acid (CAS No.
1498-96-0), has been provided as an approximation and is clearly noted. Researchers should
handle the compound with the assumption that it shares similar hazard characteristics to its n-
butyl isomer.

Hazard Identification and Classification

While a specific GHS classification for 4-sec-butoxybenzoic acid is not readily available,
based on the data for the n-butoxy isomer, it is prudent to handle it as a substance with the
following potential hazards:

» Skin Irritation: May cause skin irritation.

e Eye Irritation: May cause serious eye irritation.[1]
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o Respiratory Irritation: May cause respiratory irritation.

GHS Hazard Information (Approximated from 4-n-Butoxybenzoic Acid)

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
tract irritation)

Physical and Chemical Properties

Detailed experimental data for the physical and chemical properties of 4-sec-butoxybenzoic
acid are not widely published. The following table includes data for 4-sec-butoxybenzoic acid
where available and supplemented with data from its n-butyl isomer as an approximation.

Property Value

Molecular Formula C11H1403

Molecular Weight 194.23 g/mol

Appearance Beige to light brown crystalline powder

145 - 150 °C / 293 - 302 °F (for 4-n-

Melting Point

butoxybenzoic acid)
Boiling Point No data available
Solubility Sparingly soluble in water
CAS Number 104097-41-8

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize risk.
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Handling

e Handle in a well-ventilated place.

o Wear suitable protective clothing, gloves, and eye/face protection.
¢ Avoid contact with skin and eyes.

e Avoid the formation of dust and aerosols.

e Use non-sparking tools.

e Prevent fire caused by electrostatic discharge steam.

e Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.

» Store apart from foodstuff containers or incompatible materials, such as strong oxidizing
agents.

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended personal protective equipment when
handling 4-sec-butoxybenzoic acid.
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Recommended Personal Protective Equipment (PPE)

Personal Protective Equipment

Researcher/Scientist

Eye Protection | Safety glasses with side-shields or goggles
Wears Hand Protection | Chemical-resistant gloves (e.g., nitrile rubber)
»
>
Body Protection Laboratory coat
Respiratory Protection | Use in a well-ventilated area. If dust is generated, a NIOSH-approved respirator may be necessary.

Click to download full resolution via product page

Caption: Recommended PPE for handling 4-sec-butoxybenzoic acid.

First-Aid Measures

In the event of exposure, follow these first-aid protocols immediately.
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Exposure Route First-Aid Measures

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

Inhalation
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the
chemical.
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.

Accidental Release Measures

In the case of a spill, follow the emergency procedures outlined below.

Personal Precautions

e Avoid dust formation.

Avoid breathing mist, gas, or vapors.

Avoid contact with skin and eyes.

Use personal protective equipment, including chemical-impermeable gloves.

Ensure adequate ventilation.

Remove all sources of ignition.
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» Evacuate personnel to safe areas.

o Keep people away from and upwind of the spill/leak.

Environmental Precautions

e Prevent further spillage or leakage if it is safe to do so.

e Do not let the chemical enter drains. Discharge into the environment must be avoided.

Methods for Cleaning Up

e Collect and arrange for disposal.
» Keep the chemical in suitable, closed containers for disposal.
» Remove all sources of ignition.

The following flowchart details the general procedure for handling a chemical spill of 4-sec-
butoxybenzoic acid.
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Chemical Spill Response Protocol

Spill Occurs

Assess the Spill
(Size and Hazard)

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill
(Use absorbent material for liquids,
cover solids to prevent dust)

Collect Spilled Material
(Use non-sparking tools)

Place in a Labeled
Sealed Container for Waste

Decontaminate the Area

Dispose of Waste
(Follow institutional and
local regulations)

Report the Incident

Click to download full resolution via product page

Caption: Flowchart for chemical spill response.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
o Specific Hazards: No specific data is available.

» Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if
necessary.

Toxicological Information

No specific toxicological data (e.g., LD50, LC50) for 4-sec-butoxybenzoic acid is readily
available. The most important known symptoms and effects are related to its potential for skin,
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eye, and respiratory irritation.

Disposal Considerations

Dispose of contents/container to an appropriate treatment and disposal facility in accordance
with applicable laws and regulations, and product characteristics at the time of disposal. Do not
let the product enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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